Cas no 98-33-9 (2-Aminotoluene-5-sulfonic Acid)

2-Aminotoluene-5-sulfonic Acid Properties

Names and Identifiers

• 4-Amino-3-methylbenzenesulfonic acid
• 2-AMINO TOLUENE-5-SULFONIC ACID
• 4-Amino-3-methylbenzenesulphonic acid
• 6-Aminotoluene-3-sulfonic acid
• 3-Methylsulphanilic acid
• SCHEMBL152490
• 4-Amino-m-toluenesulfonic acid (SO3H=1)
• 4-Amino-m-toluenesulfonic acid [SO3H=1]
• Benzenesulfonic acid, 4-amino-3-methyl-
• W-100084
• 4-Amino-meta-toluenesulfonic acid [SO3H=1]
• 4-Amino-meta-toluenesulfonic acid (SO3H=1)
• NSC 7545
• CCRIS 3412
• o-Toluidine-4-sulfonic acid
• 4-amino-3-methyl-benzenesulfonic acid
• NSC-7545
• EINECS 202-658-6
• 2-Amino-toluene-4-sulfonic acid
• 2-Aminotoluene-5-sulfonic acid
• NSC7545
• Q27277356
• 2-METHYL-4-SULFOANILINE
• 2-Aminotoluene-5-suofonic acid
• UNII-ET833CB2KU
• ET833CB2KU
• AC-22497
• AKOS009156761
• o-Toluidine-m-sulfonic acid
• m-Toluenesulfonic acid, 4-amino-
• 2-methylaniline-4-sulfonic acid
• 4-amino-3-methylbenzene-1-sulfonic acid
• (2-AMINOTOLUENE-5-SULFONIC ACID)
• NS00022919
• FT-0611001
• E78689
• 98-33-9
• MFCD00025198
• AI3-16579
• 4-Amino-m-toluenesulfonic acid
• 4-amino-3-methyl-benzenesulfonate
• PS-8456
• 2-Amino-5-toluenesulfonic acid
• DTXSID5059167
• 4-Amino-3-methyl-benzenesulfonic acid (OTS)
• 4-Fluorobenzenesulfonamide
• 4-Amino-3-methylbenzenesulfonicacid
• DTXCID2049050
• DB-080512
• +Expand

• MDL： MFCD00025198
• InChIKey： WQTCZINVPXJNEL-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO3S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4H,8H2,1H3,(H,9,10,11)
• SMILES： CC1=CC(=CC=C1N)S(=O)(=O)O

Computed Properties

• Exact Mass: 187.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 187.030314
• Heavy Atom Count: 12
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• LogP: 2.48590
• PSA: 88.77000
• Refractive Index: 1.6100 (estimate)
• Melting Point: 290 ºC
• Color/Form: Colorless flake crystals.
• Solubility: Soluble in water.
• Density: 1.3553 (rough estimate)

2-Aminotoluene-5-sulfonic Acid Security Information

• Safety Term：8
• Safety Instruction： S53-S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R45; R34
• Dangerous goods sign： T
• Hazardous Material transportation number：2811
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R45;R34
• Signal Word：Warning
• TSCA：Yes
• HazardClass：8

2-Aminotoluene-5-sulfonic Acid Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%